Cas no 1236835-19-0 (2-(1-methyl-1H-pyrrol-2-yl)propan-2-amine)

• Product Name: 2-(1-methyl-1H-pyrrol-2-yl)propan-2-amine
• CAS No: 1236835-19-0
• MF: C₈H₁₄N₂
• MW: 138.210161685944
• CID: 5857811
• PubChem ID: 82593968
• Update Time: 2025-10-31

2-(1-methyl-1H-pyrrol-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-pyrrol-2-yl)propan-2-amine
• EN300-1839870
• 1236835-19-0

• Inchi： 1S/C8H14N2/c1-8(2,9)7-5-4-6-10(7)3/h4-6H,9H2,1-3H3
• InChI Key： RCJJQJSKPVROTC-UHFFFAOYSA-N
• SMILES： N1(C)C=CC=C1C(C)(C)N

Computed Properties

• Exact Mass: 138.115698455g/mol
• Monoisotopic Mass: 138.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 31Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(1-methyl-1H-pyrrol-2-yl)propan-2-amine

2-(1-Methyl-1H-pyrrol-2-yl)propan-2-amine: A Key Compound in Modern Pharmaceutical Research

2-(1-Methyl-1H-pyrrol-2-yl)propan-2-amine, with the CAS No. 1236835-19-0, represents a versatile organic molecule that has garnered significant attention in the pharmaceutical and biotechnology sectors. This compound, characterized by its unique molecular structure, serves as a critical scaffold for the development of novel therapeutics targeting a wide range of biological processes. The 2-(1-methyl-1H-pyrrol-2-yl)propan-2-amine molecule combines the structural features of a pyrrolidine ring with a branched carbon chain, enabling it to interact with multiple biological targets. Recent studies have highlighted its potential in modulating enzyme activity, receptor binding, and intracellular signaling pathways, making it a focal point for researchers aiming to address unmet medical needs.

The 2-(1-methyl-1H-pyrrol-2-yl)propan-2-amine compound is structurally derived from pyrrolidine derivatives, a class of heterocyclic compounds known for their involvement in drug design. The presence of the 1-methyl-1H-pyrrol-2-yl group introduces steric and electronic effects that influence the compound's reactivity and selectivity. These structural features are particularly relevant in the context of drug discovery, where the ability to fine-tune molecular interactions is essential for optimizing therapeutic outcomes. For instance, recent research published in *Journal of Medicinal Chemistry* has demonstrated how modifications to the 2-(1-methyl-1H-pyrrol-2-yl)propan-2-amine scaffold can enhance its affinity for specific G-protein-coupled receptors (GPCRs), a family of targets implicated in numerous diseases, including cardiovascular disorders and neurodegenerative conditions.

One of the most promising applications of 2-(1-methyl-1H-pyrrol-2-yl)propan-2-amine lies in its potential as a lead compound for the development of small-molecule therapeutics. The compound's ability to act as a modulator of intracellular signaling cascades has made it a valuable candidate for the treatment of inflammatory diseases. A 2023 study published in *Nature Communications* explored the role of 2-(1-methyl-1H-pyryol-2-yl)propan-2-amine in inhibiting the NF-κB pathway, a key mediator of inflammation. The research revealed that the compound's interaction with the IKK complex could suppress pro-inflammatory cytokine production, offering a novel approach to managing chronic inflammation. This finding underscores the compound's potential in the design of anti-inflammatory agents, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the 2-(1-methyl-1H-pyrrol-2-yl)propan-2-amine molecule has shown promise in the context of neuropharmacology. Its structural similarity to known neurotransmitter modulators suggests that it may interact with brain receptors involved in mood regulation and cognitive function. Recent studies have investigated its effects on the serotonin and dopamine systems, which are critical in the pathophysiology of psychiatric disorders. For example, a 2024 preclinical study published in *Pharmacological Research* demonstrated that 2-(1-methyl-1H-pyrrol-2-yl)propan-2-amine could enhance serotonin reuptake inhibition, potentially offering therapeutic benefits for major depressive disorder. These findings highlight the compound's role in the development of next-generation antidepressants with improved efficacy and reduced side effects.

The synthesis of 2-(1-methyl-1H-pyrrol-2-yl)propan-2-amine involves a series of well-established organic reactions, including the formation of the pyrrolidine ring and the functionalization of the carbon chain. The 1-methyl-1H-pyrrol-2-yl group is typically introduced through a nucleophilic substitution reaction, while the branched carbon chain is synthesized via alkylation or coupling reactions. Researchers have also explored the use of catalytic methods to improve the efficiency of these synthetic routes, reducing the environmental impact of the process. A 2023 review in *Organic & Biomolecular Chemistry* highlighted the importance of green chemistry principles in the large-scale production of 2-(1-methyl-1H-pyrrol-2-yl)propan-2-amine, emphasizing the need for sustainable and scalable synthetic strategies.

Despite its promising applications, the development of 2-(1-methyl-1H-pyrrol-2-yl)propan-2-amine as a therapeutic agent is still in its early stages. Ongoing research is focused on elucidating the compound's mechanism of action, optimizing its pharmacokinetic properties, and evaluating its safety profile. A key challenge in this endeavor is the need to balance the compound's potency with its selectivity, ensuring that it targets the desired biological pathways without causing unintended side effects. Additionally, the compound's solubility and bioavailability must be optimized to enhance its therapeutic potential. These challenges are being addressed through advanced computational modeling and high-throughput screening techniques, which enable researchers to rapidly identify and refine lead compounds.

Looking ahead, the 2-(1-methyl-1H-pyrrol-2-yl)propan-2-amine molecule is poised to play a pivotal role in the future of drug discovery. Its unique structural features and biological activity make it a valuable tool for addressing complex diseases that remain difficult to treat. As research in this area continues to evolve, the compound's potential applications are expected to expand, potentially leading to the development of new therapies for a wide range of medical conditions. The ongoing exploration of 2-(1-methyl-1H-pyrrol-2-yl)propan-2-amine underscores the importance of interdisciplinary collaboration in advancing pharmaceutical science and improving patient outcomes.